Cas no 105-71-5 (Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate)

• Product Name: Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate
• CAS No: 105-71-5
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD00466506
• CID: 163936
• PubChem ID: 66925
• Update Time: 2025-05-28

Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(3-methoxy-3-oxopropyl)-N-methyl-, methyl ester
• 1-(2-Aminophenyl)ethanol
• methyl N-(3-methoxy-3-oxopropyl)-N-methyl-beta-alaninate
• N-(3-Methoxy-3-oxopropyl)-N-methyl-b-alanine methyl ester
• N,N-Bis(-methoxycarbonylethyl)methylamine
• N,N-BIS(B-METHOXYCARBONYLETHYL)METHYLAMINE
• dimethyl 3,3'-(methylazanediyl)dipropanoate
• 3,3'-(Methylimino)bispropionic acid dimethyl ester
• 3,3'-(Methylimino)bis(propionic acid methyl) ester
• 3,3'-(Methylimino)-dipropionic acid dimethyl ester
• N-(3-Methoxy-3-oxopropyl)-N-methyl-β-alanine methyl ester
• Propionic acid, 3,3'-(methylimino)di-, dimethyl ester
• methyl 3-[(3-methoxy-3-oxopropyl)-methylamino]propanoate
• DTXSID801019004
• 4SZH4W866W
• CH3N(CH2CH2CO2CH3)2
• beta-Alanine, N-(3-methoxy-3-oxopropyl)-N-methyl-, methyl ester
• Z905243088
• di-(b-methoxycarbonylethyl)methylamine
• 105-71-5
• Dimethyl 3,3'-(methylazanediyl)dipropanoate, AldrichCPR
• SCHEMBL5788270
• CHEMBL1621550
• TYINRDVTTNNFKL-UHFFFAOYSA-N
• FT-0624577
• methyl 3-[(3-methoxy-3-oxopropyl)(methyl)amino]propanoate
• AS-77787
• CS-0151254
• AKOS001639741
• NS00041357
• D94898
• n-(3-methoxy-3-oxopropyl)-n-methyl-beta-alanine methyl ester
• EN300-187036
• 3-[(2-Methoxycarbonyl-ethyl)-methyl-amino]-propionic acid methyl ester
• BB 0266646
• EINECS 203-324-2
• dimethyl 3,3'-(methylimino)dipropanoate (non-preferred name)
• STL371259
• methylN-(3-methoxy-3-oxopropyl)-N-methyl-beta-alaninate
• Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate

• MDL： MFCD00466506
• Inchi： 1S/C9H17NO4/c1-10(6-4-8(11)13-2)7-5-9(12)14-3/h4-7H2,1-3H3
• InChI Key： TYINRDVTTNNFKL-UHFFFAOYSA-N
• SMILES： O(C)C(CCN(C)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 203.11600
• Monoisotopic Mass: 203.115758
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: -0.1

Experimental Properties

• Color/Form: liquid
• Density: 1.062
• Boiling Point: 255.9°Cat760mmHg
• Flash Point: 108.5°C
• Refractive Index: 1.445
• PSA: 55.84000
• LogP: 0.04440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate

Recent Advances in the Study of Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate (CAS: 105-71-5) in Chemical Biology and Pharmaceutical Research

Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate (CAS: 105-71-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative has been the subject of recent studies due to its potential applications in drug synthesis, prodrug development, and as a building block for more complex bioactive molecules. The compound's unique structure, featuring both ester and amine functional groups, makes it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent research has focused on the synthesis and characterization of Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate, with particular attention to its purity and stability under various conditions. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's quality for further applications. Studies have also explored its reactivity with other chemical entities, paving the way for its use in the synthesis of novel pharmaceutical agents.

One of the key areas of investigation has been the compound's role in prodrug design. Prodrugs are biologically inactive compounds that can be metabolized in the body to produce active drugs. Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate has shown promise as a prodrug moiety, enhancing the bioavailability and pharmacokinetic properties of certain therapeutic agents. Recent studies have demonstrated its effectiveness in improving the delivery of drugs with poor solubility or stability, thereby increasing their therapeutic efficacy.

In addition to its applications in prodrug development, Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate has been investigated for its potential as a building block in the synthesis of bioactive molecules. Researchers have utilized its reactive sites to create derivatives with enhanced biological activity, targeting various disease pathways. For instance, modifications of the compound have led to the development of new inhibitors for enzymes involved in inflammatory and metabolic disorders.

The safety and toxicological profile of Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate have also been subjects of recent research. Preliminary toxicology studies indicate that the compound exhibits low acute toxicity, making it a viable candidate for further pharmaceutical development. However, comprehensive long-term studies are still needed to fully assess its safety profile and potential side effects.

Looking ahead, the continued exploration of Methyl 3-(3-Methoxy-3-oxopropyl)(methyl)aminopropanoate holds great promise for the pharmaceutical industry. Its versatility as a synthetic intermediate and prodrug moiety, combined with its favorable safety profile, positions it as a valuable tool in the development of new therapeutic agents. Future research directions may include the optimization of its synthetic routes, further exploration of its biological activities, and the development of novel derivatives with enhanced pharmacological properties.